Cas no 2757952-63-7 (5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid)

• Product Name: 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid
• CAS No: 2757952-63-7
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 5616843
• PubChem ID: 165751924
• Update Time: 2025-06-14

5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-31779514
• 5-(2-methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid
• 2757952-63-7
• 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid

• Inchi： 1S/C12H12O5/c1-16-10(13)6-7-4-8-2-3-17-11(8)9(5-7)12(14)15/h4-5H,2-3,6H2,1H3,(H,14,15)
• InChI Key： UHURBDCSDCQWBC-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(CC(=O)OC)C=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 236.06847348g/mol
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid

Comprehensive Overview of 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 2757952-63-7)

5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 2757952-63-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the benzofuran derivatives family, which is known for its diverse biological activities. The presence of both carboxylic acid and ester functional groups in its structure makes it a versatile intermediate for further chemical modifications.

The molecular formula of 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid is C₁₂H₁₂O₅, with a molecular weight of 236.22 g/mol. Its structure consists of a dihydrobenzofuran core, which is a privileged scaffold in medicinal chemistry due to its ability to interact with various biological targets. The methoxy-2-oxoethyl side chain at the 5-position and the carboxylic acid group at the 7-position provide additional sites for derivatization, enabling the synthesis of novel analogs with tailored properties.

In recent years, there has been growing interest in benzofuran-based compounds, driven by their potential applications in drug discovery and material science. Researchers have explored the use of 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid as a building block for the development of anti-inflammatory, antioxidant, and neuroprotective agents. Its structural similarity to naturally occurring benzofuran derivatives, such as those found in plants and fungi, further enhances its appeal as a candidate for bioactive molecule design.

The synthesis of 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid typically involves multi-step organic reactions, including cyclization, esterification, and oxidation processes. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize and purify the compound, ensuring high purity and consistency for research purposes. The compound's stability under various conditions makes it suitable for long-term storage and handling in laboratory settings.

One of the key advantages of 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid is its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound can be produced using eco-friendly catalysts and solvents. This aligns with the global trend toward reducing the environmental impact of chemical manufacturing processes.

In the context of drug discovery, 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid has shown promise as a precursor for the development of small-molecule therapeutics. Its ability to modulate enzyme activity and interact with biological targets has been investigated in preclinical studies. For instance, derivatives of this compound have been evaluated for their potential to inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways.

Beyond pharmaceuticals, 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid has applications in material science. Its aromatic core and functional groups make it a candidate for the synthesis of polymeric materials and organic semiconductors. These materials are of interest for their potential use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and solar cells.

The growing demand for specialty chemicals in various industries has led to increased research into compounds like 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid. Its versatility and potential for customization make it a valuable asset in the toolkit of synthetic chemists. As the scientific community continues to explore its properties and applications, this compound is likely to play a significant role in advancing both pharmaceutical and material science innovations.

In summary, 5-(2-Methoxy-2-oxoethyl)-2,3-dihydro-1-benzofuran-7-carboxylic acid (CAS No. 2757952-63-7) is a multifaceted compound with broad potential in research and development. Its unique structure, combined with its compatibility with modern synthetic techniques, positions it as a promising candidate for future breakthroughs in drug discovery, green chemistry, and advanced materials. As interest in benzofuran derivatives continues to rise, this compound is poised to remain at the forefront of scientific exploration.